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Compound of Interest

Compound Name: Helianorphin-19

Cat. No.: B12369355

For researchers, scientists, and drug development professionals, the proper handling and
disposal of synthetic peptides like Helianorphin-19 are paramount to ensuring laboratory
safety and environmental compliance. This document provides a comprehensive, step-by-step
guide for the safe disposal of Helianorphin-19, aligning with standard laboratory safety
protocols and regulatory requirements.

I. Chemical and Safety Data Overview

A thorough understanding of a substance's properties is the foundation of its safe
management. Below is a summary of the key characteristics of Helianorphin-19.
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Property Value Reference
Molecular Weight 1790.21 g/mol [1]

Formula Cs1H132N26016S2 [1][2]

CAS Number 2883653-86-7 [2]
Appearance Lyophilized solid

Solubility Soluble to 2 mg/ml in water [2]

Storage Store at -20°C [2]

Purity >95% [2]

. Stable under recommended
Stability » [3]
storage conditions.

Oxides of carbon (CO, CO2)
Hazardous Decomposition and nitrogen (NO, NO2, ...), [3]
hydrogen chloride (HCI).

Safety Precautions:
o May be harmful if inhaled, swallowed, or absorbed through the skin.[3]
e May cause irritation to the respiratory tract, skin, and eyes.[3]

o Personal Protective Equipment (PPE) required: Splash goggles, full suit, dust respirator,
boots, and gloves.[3]

o Use in a well-ventilated area or with local exhaust ventilation.[3]

Il. Step-by-Step Disposal Protocol

The disposal of Helianorphin-19 must adhere to federal, state, and local environmental
regulations.[3] The following protocol provides a general guideline; always consult your
institution's specific waste management policies.

1. Decontamination of Solutions:
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For aqueous solutions of Helianorphin-19, a common laboratory practice for peptide
inactivation is through chemical degradation.

Method: Adjust the pH of the solution to >11 using a 1N sodium hydroxide (NaOH) solution.
Allow the solution to stand for at least 1-2 hours at room temperature. This process
hydrolyzes the peptide bonds, breaking down the molecule.

Verification: After the incubation period, neutralize the solution to a pH between 6 and 8
using a 1N hydrochloric acid (HCI) solution.

Disposal: The neutralized solution can typically be disposed of down the drain with copious
amounts of water, provided it does not contain other hazardous materials. Confirm this with
your local environmental health and safety (EHS) office.

. Disposal of Solid Waste:

Solid Helianorphin-19 and contaminated materials (e.g., vials, pipette tips, gloves) should be
managed as chemical waste.

Small Spills: For small spills of solid Helianorphin-19, use appropriate tools to carefully
collect the material into a designated chemical waste container.[3] Avoid generating dust.

Large Spills: For larger spills, use a shovel to place the material into a convenient waste
disposal container.[3]

Contaminated Materials: All materials that have come into contact with Helianorphin-19,
including empty vials, weighing papers, and used PPE, should be placed in a clearly labeled
hazardous waste container.

Packaging: Ensure the waste container is properly sealed and labeled with the contents
("Helianorphin-19 waste," and any other chemicals used in the process) and the date.

Collection: Arrange for pickup by your institution's hazardous waste management service.

. Decontamination of Glassware and Equipment:
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e Procedure: All glassware and equipment that have been in contact with Helianorphin-19
should be decontaminated.

» Method: Rinse thoroughly with a 10% bleach solution, followed by multiple rinses with
deionized water. Alternatively, soaking in a suitable laboratory detergent for several hours is
also effective.

lll. Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the appropriate disposal
route for Helianorphin-19 waste.
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Helianorphin-19 Disposal Decision Workflow

Identify Helianorphin-19 Waste
Determine Waste Type

iquid Solid
Aqueous Solution Solid or Contaminated Material
Decontaminate (e.g., pH adjustment) Collect in Labeled Hazardous Waste Container

Neutralize Arrange for Hazardous Waste Pickup

Dispose via Drain (with approval)

Click to download full resolution via product page

Caption: Decision workflow for Helianorphin-19 waste disposal.

This guide is intended to provide essential information for the safe handling and disposal of
Helianorphin-19. It is not a substitute for institutional policies and procedures. Always consult
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with your institution's Environmental Health and Safety (EHS) department for specific guidance
and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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